Cas no 1404-55-3 (Ristocetin)

• Product Name: Ristocetin
• CAS No: 1404-55-3
• MF: C₉₅H₁₁₀N₈O₄₄
• MW: 2067.91712999344
• CID: 171611
• PubChem ID: 16204749
• Update Time: 2025-06-26

Ristocetin Chemical and Physical Properties

Names and Identifiers

• Ristocetin
• Ristocetin Sulfate Salt
• Antibiotic obtained from cultures of Nocardia lurida, or the same substance produced by any other means
• Ristocetin [INN:BAN]
• Ristocetina
• Ristocetina [INN-Spanish]
• Spontin
• Ristocetins
• Ristomycin
• Riston
• Aids181206
• Aids-181206
• Ristomycins
• RISTOCETIN SULFATE
• RISTOCETIN A
• 1404-55-3
• Ristocetin [USP:INN:BAN]
• CHEBI:85129
• NS00126136
• ZP3E6S00IL
• UNII-ZP3E6S00IL
• EINECS 215-770-5
• DTXSID30894853
• AKOS040747397

• Inchi： 1S/C95H110N8O44/c1-30-47(109)18-37-20-49(30)139-50-19-35(9-16-46(50)108)59(97)84(125)102-64-68(113)33-5-11-40(12-6-33)137-52-21-38-22-53(81(52)145-95-83(76(121)72(117)56(143-95)29-134-91-78(123)73(118)67(112)32(3)136-91)147-94-82(75(120)71(116)55(27-105)142-94)146-92-77(122)69(114)48(110)28-133-92)138-41-13-7-34(8-14-41)80(144-57-25-44(96)66(111)31(2)135-57)65-89(130)101-63(90(131)132-4)43-23-39(106)24-51(140-93-79(124)74(119)70(115)54(26-104)141-93)58(43)42-17-36(10-15-45(42)107)60(85(126)103-65)98-87(128)62(38)99-86(127)61(37)100-88(64)129/h5-24,31-32,44,48,54-57,59-80,82-83,91-95,104-124H,25-29,96-97H2,1-4H3,(H,98,128)(H,99,127)(H,100,129)(H,101,130)(H,102,125)(H,103,126)/t31-,32-,44+,48+,54+,55-,56+,57+,59+,60+,61-,62+,63-,64+,65-,66-,67-,68+,69+,70+,71-,72+,73+,74-,75+,76-,77-,78+,79-,80+,82+,83+,91?,92-,93+,94-,95-/m0/s1
• InChI Key： VUOPFFVAZTUEGW-FBMDODLCSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](CO)O1)O)O)O[C@H]1[C@H]([C@@H]([C@@H](CO1)O)O)O)[C@H]1[C@H](OC2=C3C=C4[C@H](C(N[C@@H]5C6C=CC(=C(C=6)C6C(=CC(=CC=6[C@@H](C(=O)OC)NC([C@H]([C@@H](C6C=CC(=CC=6)OC2=C4)O[C@@H]2C[C@H]([C@H]([C@H](C)O2)O)N)NC5=O)=O)O)O[C@H]2[C@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O)=O)NC([C@@H]2C4C=C(C(C)=C(C=4)OC4=C(C=CC(=C4)[C@H](C(N[C@@H](C(N2)=O)[C@@H](C2C=CC(=CC=2)O3)O)=O)N)O)O)=O)O[C@H](COC2[C@@H]([C@@H]([C@H]([C@H](C)O2)O)O)O)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 2067.6649436g/mol
• Monoisotopic Mass: 2066.6615888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 29
• Hydrogen Bond Acceptor Count: 46
• Heavy Atom Count: 147
• Rotatable Bond Count: 17
• Complexity: 4410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 36
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 970
• XLogP3: -6.5
• Topological Polar Surface Area: 816

Experimental Properties

• Color/Form: Not determined
• Solubility: Not determined

Ristocetin Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：8-10-23
• RTECS：VJ8650000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on Ristocetin

Ristocetin: A Comprehensive Overview

Ristocetin, also known by its CAS number 1404-55-3, is a naturally occurring compound with significant biological activity. It belongs to the class of antibiotics and has been extensively studied for its potential applications in various fields, including medicine and biotechnology. This article provides a detailed exploration of Ristocetin, focusing on its structure, sources, mechanisms of action, and recent advancements in its research and applications.

Ristocetin is a glycopeptide antibiotic produced by certain strains of the soil-dwelling bacteria Actinobacteria. Its discovery marked a significant milestone in the field of microbiology and pharmacology. The compound exhibits potent antimicrobial properties, particularly against gram-positive bacteria, making it a valuable asset in the fight against antibiotic-resistant infections. Recent studies have also highlighted its potential as a therapeutic agent in treating conditions such as sepsis and endocarditis.

The chemical structure of Ristocetin is characterized by a complex arrangement of amino sugars and peptide chains. This intricate structure contributes to its unique pharmacokinetic properties and bioavailability. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the molecular architecture of Ristocetin. Understanding its structure has been instrumental in designing analogs with enhanced efficacy and reduced toxicity.

CAS No. 1404-55-3 refers to the unique identifier assigned to Ristocetin by the Chemical Abstracts Service (CAS). This identifier ensures that the compound can be accurately referenced in scientific literature, regulatory documents, and industry standards. The CAS registry number plays a crucial role in maintaining consistency and clarity in chemical nomenclature, particularly for compounds with multiple synonyms or trade names.

Recent advancements in biotechnology have enabled the large-scale production of Ristocetin through fermentation processes optimized for yield and purity. These innovations have significantly reduced the cost of production, making it more accessible for both research and clinical applications. Moreover, the use of genetically engineered microbial strains has further enhanced the scalability of Ristocetin production, paving the way for its broader utilization in therapeutic settings.

The mechanism of action of Ristocetin involves interference with bacterial cell wall synthesis. Specifically, it targets penicillin-binding proteins (PBPs), which are essential for peptidoglycan cross-linking during cell wall formation. By inhibiting these proteins, Ristocetin disrupts bacterial cell wall integrity, leading to cell lysis and death. This mechanism underscores its effectiveness against a wide range of pathogens while minimizing toxicity to human cells.

In addition to its antimicrobial properties, Ristocetin has shown promise in modulating host immune responses. Preclinical studies have demonstrated its ability to enhance phagocytosis and cytokine production in macrophages, suggesting potential applications in immunotherapy. Furthermore, recent research has explored the use of Ristocetin as an adjuvant in cancer treatment due to its immunomodulatory effects.

The pharmacokinetics of Ristocetin have been extensively studied to optimize its therapeutic profile. It is typically administered intravenously due to poor oral bioavailability. Studies have shown that Ristocetin exhibits linear pharmacokinetics over a wide dose range, with a half-life of approximately 12-24 hours. This characteristic makes it suitable for once-daily dosing regimens in clinical settings.

Despite its numerous advantages, the clinical use of Ristocetin is not without challenges. Adverse effects such as nephrotoxicity and hypersensitivity reactions have been reported in some patients. Ongoing research is focused on developing modified versions of Ristocetin with improved safety profiles while retaining their therapeutic efficacy.

In conclusion, Ristocetin (CAS No. 1404-55-3) stands as a testament to the ingenuity of natural product research and development. Its unique biological properties continue to inspire innovative approaches in drug discovery and therapeutic development. As advancements in biotechnology and pharmacology unfold, the potential applications of Ristocetin are expected to expand further, offering new hope for treating challenging infectious diseases and other medical conditions.